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Compound of Interest

Compound Name: Lasofoxifene hcl

Cat. No.: B15151347 Get Quote

Introduction
Lasofoxifene, a third-generation selective estrogen receptor modulator (SERM), has

demonstrated significant anti-tumor activity in preclinical mouse models of endocrine therapy-

resistant breast cancer.[1] It is being investigated for its efficacy in cancers harboring estrogen

receptor alpha (ERα/ESR1) mutations, which often confer resistance to standard endocrine

therapies.[2][3] This document provides detailed application notes and protocols for the

dosimetry and administration of Lasofoxifene HCl in mice, intended for researchers, scientists,

and drug development professionals.

Dosimetry and Administration Routes
Lasofoxifene has been effectively administered in mice through both subcutaneous (s.c.)

injection and oral gavage. The choice of administration route and dosage depends on the

specific experimental design and the mouse model being used.

Quantitative Data Summary
The following tables summarize the dosimetry of Lasofoxifene HCl and co-administered

compounds in various murine studies.

Table 1: Lasofoxifene HCl Dosimetry in Mice
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Route of
Administrat
ion

Dosage
Dosing
Frequency

Vehicle
Mouse
Model

Reference

Subcutaneou

s (s.c.)
1 mg/kg 5 days/week

100 μL of

PBS

containing

15% PEG

400

NSG mice

with MCF7

cell

xenografts

(MIND

model)

[1][2]

Subcutaneou

s (s.c.)
5 mg/kg 5 days/week

100 μL of

PBS

containing

15% PEG

400

NSG mice

with MCF7

cell

xenografts

(MIND

model)

[1][2]

Subcutaneou

s (s.c.)
10 mg/kg 5 days/week

100 μL of

PBS

containing

15% PEG

400

NSG mice

with MCF7

cell

xenografts

(MIND

model)

[1][2][4][5]

Table 2: Dosimetry of Co-administered Agents in Combination Studies with Lasofoxifene
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Compoun
d

Route of
Administr
ation

Dosage
Dosing
Frequenc
y

Vehicle
Mouse
Model

Referenc
e

Palbociclib
Oral

gavage
35 mg/kg

5

days/week

100 μL of

50 mM

sodium

lactate (pH

4)

NSG mice

with MCF7

cell

xenografts

(MIND

model)

[1]

Palbociclib
Oral

gavage
70 mg/kg

5

days/week

100 μL of

50 mM

sodium

lactate (pH

4)

NSG mice

with MCF7

cell

xenografts

(MIND

model)

[1][5]

Palbociclib
Oral

gavage
100 mg/kg

5

days/week

Not

specified

MIND

xenograft

model

[4]

Fulvestrant
Subcutane

ous (s.c.)

5

mg/mouse

Once per

week

100 μl of

mineral oil

NSG mice

with MCF7

cell

xenografts

(MIND

model)

[1][4][5]

Experimental Protocols
Subcutaneous Administration of Lasofoxifene
This protocol is based on studies investigating the efficacy of Lasofoxifene in inhibiting tumor

growth in a mammary intraductal (MIND) xenograft model.[1][2][5]

Materials:

Lasofoxifene HCl
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Phosphate-Buffered Saline (PBS)

Polyethylene glycol 400 (PEG 400)

Sterile 1.5 mL microcentrifuge tubes

Sterile insulin syringes (or similar) with a 27-30 gauge needle

NSG (NOD scid gamma) mice with mammary intraductal xenografts of human breast cancer

cells (e.g., MCF7)

Procedure:

Preparation of Dosing Solution:

Prepare a vehicle solution of 15% PEG 400 in PBS.

Calculate the required amount of Lasofoxifene HCl based on the desired dose (e.g., 1, 5,

or 10 mg/kg) and the average weight of the mice.

Dissolve the Lasofoxifene HCl in the vehicle solution to the final desired concentration.

Ensure complete dissolution. Prepare fresh dosing solutions as needed.

Animal Handling and Dosing:

Weigh each mouse to determine the precise volume of the dosing solution to be

administered.

Gently restrain the mouse.

Lift the skin on the dorsal side (back) of the mouse to create a tent.

Insert the needle into the base of the skin tent, parallel to the body, ensuring it does not

puncture the underlying muscle.

Inject the calculated volume of the Lasofoxifene solution (typically 100 μL)

subcutaneously.
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Withdraw the needle and gently massage the injection site to aid dispersion.

Dosing Schedule:

Administer the subcutaneous injection 5 days per week.[1][2][5]

Oral Gavage Administration (for co-administration of
Palbociclib)
This protocol describes the oral administration of Palbociclib in combination studies with

Lasofoxifene.[1][5]

Materials:

Palbociclib

50 mM Sodium Lactate buffer (pH 4)

Sterile water

Animal feeding needles (gavage needles), typically 20-22 gauge with a ball tip

1 mL syringes

Procedure:

Preparation of Dosing Solution:

Prepare a 50 mM sodium lactate buffer at pH 4.

Suspend Palbociclib in the buffer to the desired concentration (e.g., 35 or 70 mg/kg).

Ensure the suspension is homogenous before each administration.

Animal Handling and Dosing:

Weigh each mouse to determine the precise volume of the dosing solution to be

administered.
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Gently but firmly restrain the mouse, ensuring the head and body are in a straight line to

facilitate the passage of the gavage needle.

Measure the gavage needle against the mouse to determine the correct insertion depth

(from the tip of the nose to the last rib).

Gently insert the gavage needle into the mouth, over the tongue, and advance it into the

esophagus to the predetermined depth.

Administer the calculated volume of the Palbociclib suspension (typically 100 μL) slowly to

prevent regurgitation or aspiration.

Carefully withdraw the gavage needle.

Dosing Schedule:

Administer the oral gavage 5 days per week.[1][5]

Visualizations
Experimental Workflow for Lasofoxifene Efficacy Study
in a MIND Xenograft Model
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Caption: Workflow of a preclinical Lasofoxifene study in mice.
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Caption: Hypothesized mechanism of Lasofoxifene action on mutant ERα.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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